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Compound of Interest

Compound Name: Bis(bromomethyl) sulfone

Cat. No.: B15480548 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Abstract: Bis(bromomethyl) sulfone (CAS No. 30506-10-6), also known as

bromo((bromomethyl)sulfonyl)methane, is a reactive organosulfur compound. While specific

public data on this compound is limited, this guide provides a comprehensive overview of its

probable characteristics, synthesis, and safe handling procedures based on analogous

chemical principles and available information. It is intended to serve as a foundational resource

for professionals in research and drug development.

Chemical and Physical Properties
Quantitative data for Bis(bromomethyl) sulfone is not readily available in public literature. The

following table summarizes expected properties based on its structure and data from related

sulfone compounds. Researchers should verify these properties upon synthesis or acquisition.
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Property Value Notes

CAS Number 30506-10-6
A unique identifier for this

specific chemical substance.

Molecular Formula C₂H₄Br₂O₂S

Composed of two carbon, four

hydrogen, two bromine, two

oxygen, and one sulfur atom.

Molecular Weight 267.93 g/mol

Calculated from the atomic

weights of its constituent

elements.

Appearance
Expected to be a solid at room

temperature

Based on the properties of

similar small organosulfone

compounds.

Melting Point Not reported

Expected to be significantly

higher than room temperature

due to its polarity and

molecular weight.

Boiling Point Not reported

Likely to decompose upon

heating at atmospheric

pressure.

Solubility Not reported

Expected to be sparingly

soluble in water and soluble in

a range of organic solvents

such as dichloromethane,

chloroform, and ethyl acetate.

Density Not reported
Expected to be denser than

water.

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of Bis(bromomethyl) sulfone
is not published in peer-reviewed literature, a plausible and commonly employed method for

the synthesis of sulfones is the oxidation of the corresponding sulfide.
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Proposed Synthesis: Oxidation of Bis(bromomethyl)
sulfide
This two-step process involves the initial synthesis of bis(bromomethyl) sulfide followed by its

oxidation to the sulfone.

Step 1: Synthesis of Bis(bromomethyl) sulfide

Reaction: Thionyl chloride is reacted with dimethyl sulfoxide to form a chlorosulfonium salt,

which then reacts with a bromide source (e.g., sodium bromide) to yield bis(bromomethyl)

sulfide.

Detailed Methodology:

To a stirred solution of dimethyl sulfoxide (1.0 eq) in a suitable aprotic solvent (e.g.,

dichloromethane) at 0 °C, slowly add thionyl chloride (1.1 eq).

Allow the reaction mixture to stir at 0 °C for 1 hour.

Add sodium bromide (2.2 eq) in one portion and let the reaction warm to room

temperature.

Stir the mixture for 12-24 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate.

Separate the organic layer, and extract the aqueous layer with dichloromethane.

Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

Purify the crude product by column chromatography on silica gel.

Step 2: Oxidation of Bis(bromomethyl) sulfide to Bis(bromomethyl) sulfone
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Reaction: The synthesized bis(bromomethyl) sulfide is oxidized using a suitable oxidizing

agent, such as meta-chloroperoxybenzoic acid (m-CPBA) or hydrogen peroxide.

Detailed Methodology:

Dissolve bis(bromomethyl) sulfide (1.0 eq) in a suitable solvent like dichloromethane.

Cool the solution to 0 °C in an ice bath.

Slowly add a solution of m-CPBA (2.2 eq) in dichloromethane to the reaction mixture.

Caution: m-CPBA is a potentially explosive oxidizing agent.

Allow the reaction to stir at 0 °C and then warm to room temperature, monitoring by TLC.

Once the reaction is complete, wash the mixture with a saturated aqueous solution of

sodium bicarbonate to remove excess m-CPBA and the by-product, m-chlorobenzoic acid.

Wash the organic layer with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure.

The resulting crude bis(bromomethyl) sulfone can be purified by recrystallization or

column chromatography.

Safety and Handling
Given the presence of two bromomethyl groups, Bis(bromomethyl) sulfone is expected to be

a hazardous substance. It should be handled with extreme caution by trained personnel in a

well-ventilated chemical fume hood.

Hazard Identification and Personal Protective Equipment
(PPE)

Expected Hazards:

Skin Corrosion/Irritation: Likely to be corrosive to the skin. Direct contact can cause severe

burns.

Serious Eye Damage/Irritation: Poses a high risk of serious and permanent eye damage.
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Respiratory Irritation: Inhalation of dust or vapors may cause severe irritation to the

respiratory tract.

Alkylation Agent: As a bifunctional alkylating agent, it has the potential to be mutagenic

and carcinogenic.

Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles and a face shield are mandatory.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene). Double gloving

is recommended.

Skin and Body Protection: A lab coat, long pants, and closed-toe shoes are required. For

larger quantities, a chemical-resistant apron or suit may be necessary.

Respiratory Protection: A NIOSH-approved respirator with an appropriate cartridge for

organic vapors and acid gases should be used, especially when handling the solid outside

of a glovebox or during transfers.

Handling and Storage
Handling:

Always handle Bis(bromomethyl) sulfone in a chemical fume hood.

Avoid creating dust.

Use spark-proof tools and explosion-proof equipment.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed, clearly labeled container.

Keep in a cool, dry, and well-ventilated area.
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Store away from incompatible materials such as strong oxidizing agents, strong bases,

and moisture.

Store in a secondary containment tray.

First-Aid Measures
Inhalation: Move the victim to fresh air and keep at rest in a position comfortable for

breathing. Immediately call a poison center or doctor.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Get medical attention immediately.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. Get medical attention

immediately.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Get medical attention immediately.

Spill and Disposal Procedures
Spill:

Evacuate the area.

Wear appropriate PPE.

For small spills, carefully scoop the solid material into a container for disposal. Avoid

generating dust.

For large spills, contain the spill and collect the material using a non-sparking tool.

Decontaminate the spill area with a suitable decontaminating agent.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.
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This material is likely to be considered hazardous waste.

Potential Applications in Drug Development and
Research
While there is limited specific information on the applications of Bis(bromomethyl) sulfone in

drug development, its chemical structure suggests several potential uses for researchers.

Some sources suggest that compounds derived from this structure may possess antibacterial

properties.

Bifunctional Alkylating Agent: The two bromomethyl groups are reactive sites for nucleophilic

substitution. This allows the molecule to act as a cross-linking agent for biopolymers such as

proteins and nucleic acids. This property could be explored in the development of anticancer

agents or as chemical probes to study biological processes.

Synthetic Intermediate: It can serve as a building block in organic synthesis to introduce the -

CH₂-SO₂-CH₂- moiety into more complex molecules. This sulfone group can influence the

physicochemical properties of a molecule, such as its polarity, solubility, and metabolic

stability, which are important considerations in drug design.

Visualizing Workflows and Pathways
Safe Handling Workflow
The following diagram illustrates the critical steps for the safe handling of Bis(bromomethyl)
sulfone from receipt to disposal.
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Caption: Workflow for the safe handling of Bis(bromomethyl) sulfone.

Proposed Synthetic Pathway
This diagram outlines the proposed two-step synthesis of Bis(bromomethyl) sulfone.
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Caption: Proposed synthesis of Bis(bromomethyl) sulfone.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety guide. Users should consult official Safety Data Sheets (SDS) and conduct a

thorough risk assessment before handling Bis(bromomethyl) sulfone. All laboratory work

should be performed by qualified individuals in a controlled environment.

To cite this document: BenchChem. [An In-depth Technical Guide to Bis(bromomethyl)
sulfone: Synthesis, Safety, and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15480548#safety-and-handling-of-bis-bromomethyl-
sulfone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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